Cas no 1227602-34-7 (2,3-Difluoropyridin-4-amine)

• Product Name: 2,3-Difluoropyridin-4-amine
• CAS No: 1227602-34-7
• MF: C₅H₄F₂N₂
• MW: 130.0955
• MDL: MFCD16606149
• CID: 4769932
• PubChem ID: 84648086
• Update Time: 2026-02-26

2,3-Difluoropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoropyridin-4-amine
• aminodifluoropyridine
• 2,3-difluoro-4-aMinopyridine
• 4-Amino-2,3-difluoropyridine
• E76317
• MFCD16606149
• 1227602-34-7
• CS-0162501
• SB75567
• BS-50520
• EN300-311391

• MDL： MFCD16606149
• Inchi： 1S/C5H4F2N2/c6-4-3(8)1-2-9-5(4)7/h1-2H,(H2,8,9)
• InChI Key： WZGSMHGLWKHDCS-UHFFFAOYSA-N
• SMILES： FC1C(=NC([H])=C([H])C=1N([H])[H])F

Computed Properties

• Exact Mass: 130.03425446g/mol
• Monoisotopic Mass: 130.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 2,3-Difluoropyridin-4-amine

Recent Advances in the Application of 2,3-Difluoropyridin-4-amine (CAS: 1227602-34-7) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Difluoropyridin-4-amine (CAS: 1227602-34-7) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic amine derivative has attracted significant attention due to its unique physicochemical properties and versatile reactivity, making it particularly valuable for the synthesis of biologically active molecules. Recent studies have demonstrated its potential as a privileged scaffold in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

Structural analyses of 2,3-Difluoropyridin-4-amine reveal that the electron-withdrawing fluorine atoms at the 2- and 3-positions significantly influence the electronic distribution of the pyridine ring, while the 4-amino group provides an excellent handle for further functionalization. This combination of features allows for precise modulation of molecular properties, which is crucial in modern drug design. Recent synthetic methodologies have focused on optimizing routes to this compound with improved yields and purity, addressing previous challenges in its large-scale production.

In pharmacological applications, researchers have successfully incorporated 2,3-Difluoropyridin-4-amine into several lead compounds targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a core structure in selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The compound's ability to form key hydrogen bond interactions with kinase hinge regions while maintaining favorable physicochemical properties has been particularly noteworthy.

Beyond kinase inhibition, recent investigations have explored the antimicrobial potential of derivatives containing the 2,3-Difluoropyridin-4-amine scaffold. A team at the University of Tokyo reported novel quinolone hybrids incorporating this moiety that exhibited potent activity against drug-resistant Gram-positive pathogens, with MIC values in the low micromolar range. The fluorine substitution pattern appears to enhance membrane permeability while maintaining target specificity.

From a chemical biology perspective, 2,3-Difluoropyridin-4-amine has proven valuable as a probe for studying enzyme mechanisms. Its fluorine atoms serve as useful NMR handles, while the amino group allows for conjugation to various reporter tags. Recent work has utilized this compound in the development of activity-based probes for studying aminotransferases and other pyridoxal phosphate-dependent enzymes.

The safety profile and ADME properties of 2,3-Difluoropyridin-4-amine-containing compounds have been the subject of ongoing investigation. Preliminary toxicological studies suggest that proper substitution patterns can yield derivatives with favorable pharmacokinetic characteristics. Current research efforts are focused on optimizing metabolic stability while maintaining target engagement, with several candidates now advancing to preclinical development stages.

Looking forward, the unique properties of 2,3-Difluoropyridin-4-amine position it as a promising scaffold for addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation and covalent inhibitor design. Its versatility and demonstrated biological relevance suggest that this compound will continue to play an important role in pharmaceutical research in the coming years.